Cas no 7505-78-4 ( )

• Product Name: &nbsp
• CAS No: 7505-78-4
• MF: C₁₇H₂₀ClNO
• MW: 289.799803733826
• CID: 981148
• PubChem ID: 24200774
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydro-1H-isoquinolin-2-yl)-1-phenylethanol,hydrochloride
• NSC-400989
• DTXSID50639480
• 2-(3,4-Dihydroisoquinolin-2(1H)-yl)-1-phenylethan-1-ol--hydrogen chloride (1/1)
• NSC400989
• 7505-78-4
• 2-(3,4-dihydro-1H-isoquinolin-2-yl)-1-phenyl-ethanol
• DS-003307
•  

• Inchi： 1S/C17H19NO.ClH/c19-17(15-7-2-1-3-8-15)13-18-11-10-14-6-4-5-9-16(14)12-18;/h1-9,17,19H,10-13H2;1H
• InChI Key： FVYHDCGGAWQLCM-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC=CC=1)CN1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 253.14677
• Monoisotopic Mass: 289.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5A^2

Experimental Properties

• Density: 1.131
• Boiling Point: 411.3°C at 760 mmHg
• Flash Point: 209.2°C
• Refractive Index: 1.607
• PSA: 23.47
• LogP: 3.51820